Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF

• Molecular Formula: C77H99N13O15S2
• Molecular Weight: 1510.8 g/mol
• IUPAC Name: (4R,7S,10R,13S,16R,19S,22S,25S,28R,31R,34S)-34-amino-31-(4-aminobutyl)-13,25,28-tribenzyl-10,16-bis[(1R)-1-hydroxyethyl]-7-(hydroxymethyl)-5-methyl-22-(naphthalen-2-ylmethyl)-6,9,12,15,18,21,24,27,30,33-decaoxo-19-[[4-[(propan-2-ylamino)methyl]phenyl]methyl]-1,2-dithia-5,8,11,14,17,20,23,26,29,32-decazacyclopentatriacontane-4-carboxylic acid
• InChI: InChI=1S/C77H99N13O15S2/c1-45(2)80-41-52-30-28-51(29-31-52)39-60-72(99)88-65(46(3)92)74(101)86-61(38-50-23-13-8-14-24-50)73(100)89-66(47(4)93)75(102)87-63(42-91)76(103)90(5)64(77(104)105)44-107-106-43-56(79)67(94)81-57(27-17-18-34-78)68(95)82-58(36-48-19-9-6-10-20-48)69(96)83-59(37-49-21-11-7-12-22-49)70(97)85-62(71(98)84-60)40-53-32-33-54-25-15-16-26-55(54)35-53/h6-16,19-26,28-33,35,45-47,56-66,80,91-93H,17-18,27,34,36-44,78-79H2,1-5H3,(H,81,94)(H,82,95)(H,83,96)(H,84,98)(H,85,97)(H,86,101)(H,87,102)(H,88,99)(H,89,100)(H,104,105)/t46-,47-,56-,57-,58-,59+,60+,61+,62+,63+,64+,65-,66-/m1/s1
• InChI Key: OCBPOFXOMWHIND-PCKPOTSRSA-N
• Isomeric SMILES: C[C@H]([C@@H]1C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N([C@@H](CSSC[C@H](C(=O)N[C@@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CC2=CC=C(C=C2)CNC(C)C)CC3=CC4=CC=CC=C4C=C3)CC5=CC=CC=C5)CC6=CC=CC=C6)CCCCN)N)C(=O)O)C)CO)[C@@H](C)O)CC7=CC=CC=C7)O
• Canonical SMILES: CC(C)NCC1=CC=C(C=C1)CC2C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N(C(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2)CC3=CC4=CC=CC=C4C=C3)CC5=CC=CC=C5)CC6=CC=CC=C6)CCCCN)N)C(=O)O)C)CO)C(C)O)CC7=CC=CC=C7)C(C)O

Description

Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF is a synthetic analog of somatostatin, a peptide hormone that regulates the endocrine system and affects neurotransmission and cell proliferation. This compound is designed to mimic the biological activity of somatostatin with enhanced stability and specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF involves solid-phase peptide synthesis (SPPS), a method commonly used for the production of peptides. The process includes the following steps:

Amino Acid Coupling: Sequential addition of protected amino acids to a solid resin.

Deprotection: Removal of protecting groups from the amino acids.

Cleavage: Release of the peptide from the resin.

Purification: High-performance liquid chromatography (HPLC) is used to purify the final product.

Industrial Production Methods

In an industrial setting, the production of this compound follows similar steps but on a larger scale. Automated peptide synthesizers and large-scale HPLC systems are employed to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF undergoes various chemical reactions, including:

Oxidation: The cysteine residues can form disulfide bonds.

Reduction: Disulfide bonds can be reduced to free thiol groups.

Substitution: Amino acid residues can be substituted to modify the peptide’s properties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or iodine in mild conditions.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Use of specific amino acid derivatives during SPPS.

Major Products Formed

The major products formed from these reactions include modified peptides with altered biological activity and stability .

Scientific Research Applications

Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF has several scientific research applications:

Chemistry: Used as a model compound to study peptide synthesis and modification.

Biology: Investigated for its role in regulating hormone secretion and cell signaling.

Medicine: Explored as a potential therapeutic agent for conditions like acromegaly, neuroendocrine tumors, and diabetes.

Industry: Utilized in the development of diagnostic tools and assays.

Mechanism of Action

Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF exerts its effects by binding to somatostatin receptors, particularly somatostatin receptor type 2 (SSTR2). This binding inhibits adenylyl cyclase activity, reducing cyclic adenosine monophosphate (cAMP) levels and leading to decreased hormone secretion and cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Octreotide: Another somatostatin analog with similar applications but different amino acid modifications.

Lanreotide: A long-acting somatostatin analog used in the treatment of acromegaly and neuroendocrine tumors.

Pasireotide: A somatostatin analog with a broader receptor binding profile.

Uniqueness

Des-AA1,2,5-[D-Nal8,IAmp9,(NalphaMe)Cys14]SRIF is unique due to its specific amino acid modifications, which enhance its stability and receptor specificity compared to other somatostatin analogs .